Cas no 1416713-98-8 (5-tert-butyl-2',3',5',6'-tetramethylbiphenyl-2-ol)

• Product Name: 5-tert-butyl-2',3',5',6'-tetramethylbiphenyl-2-ol
• CAS No: 1416713-98-8
• MF: C₂₀H₂₆O
• MW: 282.419846057892
• CID: 4595642
• PubChem ID: 118798079
• Update Time: 2025-10-24

5-tert-butyl-2',3',5',6'-tetramethylbiphenyl-2-ol Chemical and Physical Properties

Names and Identifiers

• 5-tert-butyl-2',3',5',6'-tetramethylbiphenyl-2-ol
• 5-(tert-butyl)-2',3',5',6'-tetramethyl-[1,1'-biphenyl]-2-ol
• CS-0446282
• 4-tert-butyl-2-(2,3,5,6-tetramethylphenyl)phenol
• 1416713-98-8

• Inchi： 1S/C20H26O/c1-12-10-13(2)15(4)19(14(12)3)17-11-16(20(5,6)7)8-9-18(17)21/h8-11,21H,1-7H3
• InChI Key： KPKXORAIZLGJKR-UHFFFAOYSA-N
• SMILES： C1(C2=C(C)C(C)=CC(C)=C2C)=CC(C(C)(C)C)=CC=C1O

Computed Properties

• Exact Mass: 282.198365449g/mol
• Monoisotopic Mass: 282.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 374.0±21.0 °C at 760 mmHg
• Flash Point: 173.3±13.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-tert-butyl-2',3',5',6'-tetramethylbiphenyl-2-ol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 5-tert-butyl-2',3',5',6'-tetramethylbiphenyl-2-ol

5-Tert-butyl-2',3',5',6'-tetramethylbiphenyl-2-ol: A Comprehensive Overview

The compound 5-Tert-butyl-2',3',5',6'-tetramethylbiphenyl-2-ol, identified by the CAS number 1416713-98-8, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique biphenyl structure, which consists of two phenyl rings connected by a single bond. The presence of multiple methyl groups and a tert-butyl group on the aromatic rings imparts distinctive electronic and steric properties to the molecule, making it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the potential of 5-Tert-butyl-2',3',5',6'-tetramethylbiphenyl-2-ol in the development of advanced materials, particularly in the field of optoelectronics. Researchers have explored its role as a building block for constructing highly efficient organic light-emitting diodes (OLEDs) and photovoltaic devices. The steric hindrance introduced by the tert-butyl group and the methyl substituents has been shown to enhance the stability and performance of these devices by reducing molecular aggregation and improving charge transport properties.

In addition to its applications in materials science, 5-Tert-butyl-2',3',5',6'-tetramethylbiphenyl-2-ol has also gained attention in medicinal chemistry. Its unique structure has been utilized in the design of bioactive molecules with potential therapeutic applications. For instance, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant properties, making them promising candidates for drug development.

The synthesis of 5-Tert-butyl-2',3',5',6'-tetramethylbiphenyl-2-ol involves a series of carefully controlled organic reactions. The process typically begins with the preparation of intermediate compounds, such as tert-butyl phenols, which are then subjected to Friedel-Crafts alkylation or acylation reactions to introduce the necessary substituents on the aromatic rings. The optimization of reaction conditions, including temperature, catalyst selection, and solvent choice, is critical to achieving high yields and purity levels.

The physical and chemical properties of 5-Tert-butyl-2',3',5',6'-tetramethylbiphenyl-2-ol have been extensively studied to understand its behavior under various conditions. For example, its melting point, boiling point, and solubility in different solvents have been characterized using advanced analytical techniques such as differential scanning calorimetry (DSC) and gas chromatography (GC). These studies provide valuable insights into its thermal stability and compatibility with various manufacturing processes.

In terms of environmental impact, researchers have evaluated the biodegradability and toxicity of 5-Tert-butyl-2',3',5',6'-tetramethylbiphenyl-2-. Initial findings suggest that it exhibits low toxicity to aquatic organisms under standard test conditions. However, further studies are required to fully assess its environmental fate and potential risks associated with large-scale production or disposal.

The increasing demand for high-performance materials and innovative pharmaceutical compounds has positioned CAS No. 1416713--based products as key components in modern chemical industries. As research continues to uncover new applications for this compound, it is expected to play an even more significant role in driving technological advancements across diverse sectors.